Cas no 891623-46-4 (2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide
• CAS No: 891623-46-4
• MF: C₁₉H₁₅N₃O₅
• MW: 365.339504480362
• CID: 5853891
• PubChem ID: 97640480
• Update Time: 2025-06-11

2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607102
• 891623-46-4
• 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide
• (Z)-2-Cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide
• Z44324932

• Inchi： 1S/C19H15N3O5/c1-2-12-3-5-15(6-4-12)21-19(23)14(10-20)7-13-8-17-18(27-11-26-17)9-16(13)22(24)25/h3-9H,2,11H2,1H3,(H,21,23)/b14-7-
• InChI Key： KFVCITFUICJSPT-AUWJEWJLSA-N
• SMILES： O1COC2C=C(C(/C=C(/C#N)\C(NC3C=CC(=CC=3)CC)=O)=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 365.10117059g/mol
• Monoisotopic Mass: 365.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide

Comprehensive Overview of 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide (CAS No. 891623-46-4)

The compound 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide (CAS No. 891623-46-4) is a specialized organic molecule with a unique structural framework. Its cyano and nitro functional groups contribute to its reactivity, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the 1,3-dioxaindan moiety further enhances its potential applications in drug design, particularly in targeting specific enzymatic pathways.

In recent years, the demand for nitroaromatic compounds and cyanoacrylamide derivatives has surged due to their versatility in synthetic chemistry. Researchers are particularly intrigued by the 6-nitro-1,3-dioxaindan segment, which is known for its electron-withdrawing properties and potential bioactivity. This compound's prop-2-enamide backbone also aligns with current trends in developing small-molecule inhibitors for therapeutic applications.

From an industrial perspective, 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide is often explored for its role in crop protection and pest control. Its structural features suggest potential as a precursor for herbicides or fungicides, addressing global challenges in sustainable agriculture. The 4-ethylphenyl group, in particular, may influence its binding affinity to biological targets, a topic frequently searched by chemists and agronomists alike.

The synthesis of this compound involves multi-step organic reactions, with the cyano and nitro groups requiring careful handling to avoid undesired side products. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structure. These methods are commonly queried in academic and industrial forums, reflecting the compound's technical complexity.

Environmental and safety considerations are also paramount when working with 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide. While not classified as hazardous, its nitroaromatic nature warrants proper disposal protocols to minimize ecological impact. This aligns with growing public interest in green chemistry and sustainable synthesis, topics frequently trending in scientific communities.

In summary, 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enamide (CAS No. 891623-46-4) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to agricultural chemistry—highlight its relevance in addressing contemporary scientific and industrial challenges. As interest in functionalized acrylamides and heterocyclic compounds continues to rise, this compound is poised to remain a focal point in innovative research endeavors.